Cas no 181820-06-4 (6-Benzothiazolemethanol, alpha-methyl-)

• Product Name: 6-Benzothiazolemethanol, alpha-methyl-
• CAS No: 181820-06-4
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 113719
• PubChem ID: 19045355
• Update Time: 2024-02-29

6-Benzothiazolemethanol, alpha-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolemethanol,a-methyl-
• 1-(benzo[d]thiazol-6-yl)ethanol
• 6-Benzothiazolemethanol,alpha-methyl-(9CI)
• 6-Benzothiazolemethanol, alpha-methyl-

• Inchi： 1S/C9H9NOS/c1-6(11)7-2-3-8-9(4-7)12-5-10-8/h2-6,11H,1H3
• InChI Key： QEVVUCWMTIDBGI-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)C(C)O

Computed Properties

• Exact Mass: 179.04
• Monoisotopic Mass: 179.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles